Cas no 1215796-94-3 (4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide
• CAS No: 1215796-94-3
• MF: C₁₃H₁₈FNO₃S
• MW: 287.350326061249
• CID: 6174884
• PubChem ID: 49670561
• Update Time: 2025-08-05

4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide
• 4-fluoro-N-[(1-hydroxycyclopentyl)methyl]-2-methylbenzene-1-sulfonamide
• 4-fluoro-N-((1-hydroxycyclopentyl)methyl)-2-methylbenzenesulfonamide
• SR-01000925620-1
• 1215796-94-3
• AKOS014446025
• 4-fluoro-N-[(1-hydroxycyclopentyl)methyl]-2-methylbenzenesulfonamide
• SR-01000925620
• F5857-6246

• Inchi： 1S/C13H18FNO3S/c1-10-8-11(14)4-5-12(10)19(17,18)15-9-13(16)6-2-3-7-13/h4-5,8,15-16H,2-3,6-7,9H2,1H3
• InChI Key： QHBHXUHBFYPCDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC1(CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 287.099
• Monoisotopic Mass: 287.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 1.8

Additional information on 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide

Introduction to 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide (CAS No. 1215796-94-3)

4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide, identified by its CAS number 1215796-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The presence of a fluoro substituent, combined with a cyclopentylmethyl and a methylbenzene-1-sulfonamide moiety, endows this molecule with unique structural and functional properties that make it a promising candidate for further investigation.

The fluoro group is a key structural feature in many pharmaceutical compounds, known to modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In the context of 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide, the fluorine atom is expected to enhance the compound's interaction with biological targets, potentially improving its efficacy and selectivity. This is particularly relevant in the development of drugs targeting enzymes and receptors where small structural modifications can significantly alter binding kinetics.

The sulfonamide core is another critical component of this compound, providing a pharmacophore that is frequently exploited in drug design. Sulfonamides have been widely used in the treatment of various diseases, including bacterial infections, diabetes, and cancer. The sulfonamide group in 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide likely contributes to its interaction with biological macromolecules, potentially mediating its pharmacological effects through hydrogen bonding or ionic interactions.

The 1-hydroxycyclopentylmethyl moiety introduces a cyclic structure that can influence the compound's solubility, permeability, and overall bioavailability. Cyclic alcohols are often found in bioactive molecules due to their ability to stabilize certain conformations and enhance binding affinity. In this context, the hydroxyl group may participate in hydrogen bonding interactions with biological targets, further modulating the compound's activity.

The 2-methylbenzene-1-sulfonamide part of the name refers to a benzene ring substituted with a methyl group at position 2 and a sulfonamide group at position 1. This aromatic system is common in pharmaceuticals due to its ability to engage in π-stacking interactions and hydrophobic effects, which are crucial for drug-receptor binding. The presence of both fluoro and methyl substituents on the benzene ring suggests that this compound may exhibit enhanced metabolic stability and improved pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized for specific therapeutic applications. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying new drugs targeting various diseases.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) are commonly employed to evaluate the biological activity of novel compounds. 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide could be tested against panels of enzymes and receptors relevant to human health to assess its potential therapeutic value. Such experimental validations are essential for understanding the compound's mechanism of action and determining its suitability for further development.

The synthesis of complex organic molecules like 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide requires sophisticated synthetic strategies and precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex scaffolds with high efficiency and yield. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and flow chemistry have been instrumental in facilitating the preparation of such molecules.

The role of fluorine in pharmaceuticals extends beyond mere substitution; it can also influence the electronic properties of molecules, thereby affecting their reactivity and interaction with biological targets. The electron-withdrawing nature of fluorine can enhance binding affinities by modulating charge distribution in the molecule. This property makes fluorinated sulfonamides particularly interesting for drug development.

Another important aspect of 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide is its potential for further derivatization. By modifying different parts of its structure, researchers can explore new analogs with enhanced or altered biological activities. This flexibility allows for the optimization of lead compounds into viable drug candidates through structure-activity relationship (SAR) studies.

The cyclopentylmethyl group is unique among sulfonamides due to its rigid cyclic structure, which can provide steric hindrance or favorable orientation relative to biological targets. This feature may be exploited to improve selectivity by minimizing off-target interactions. The combination of fluoro, hydroxy-cyclopentylmethyl, methylbenzene-1-sulfonamide groups creates a complex pharmacophore that warrants detailed investigation.

Recent studies have highlighted the importance of sulfonamides in developing treatments for various diseases, including cancer and inflammatory disorders. The structural motifs present in 4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide align well with those found in known bioactive molecules, suggesting potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and explore its clinical relevance.

In conclusion,4-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methylbenzene-1-sulfonamide (CAS No. 1215796-94-3) is a structurally complex organic compound with promising pharmaceutical applications. Its unique combination of functional groups makes it an interesting candidate for further investigation into drug discovery efforts aimed at addressing unmet medical needs.